2-Bromo-3-methylaniline
Cat. No. B1268886
Key on ui cas rn:
54879-20-8
M. Wt: 186.05 g/mol
InChI Key: VJNUZLYTGSGDHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[Br:1][c:2]1[c:3]([CH3:11])[cH:4][cH:5][cH:6][c:7]1[N+:8]([O-:9])=[O:10].[Cl-:12].[Fe:14].[NH4+:13]>>[Br:1][c:2]1[c:3]([CH3:11])[cH:4][cH:5][cH:6][c:7]1[NH2:8]
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Inputs
Step One
|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
Cc1cccc([N+](=O)[O-])c1Br
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Fe]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[NH4+]
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1cccc(N)c1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
